Cas no 2239323-55-6 ((3-Bromo-4-formylphenyl)boronic acid)

• Product Name: (3-Bromo-4-formylphenyl)boronic acid
• CAS No: 2239323-55-6
• MF: C₇H₆BBrO₃
• MW: 228.835741519928
• CID: 6809485
• PubChem ID: 167387356
• Update Time: 2025-03-21

(3-Bromo-4-formylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Bromo-4-formylphenyl)boronic acid
• 2239323-55-6
• G81486

• Inchi： 1S/C7H6BBrO3/c9-7-3-6(8(11)12)2-1-5(7)4-10/h1-4,11-12H
• InChI Key： WKCJLKYVRIMNAC-UHFFFAOYSA-N
• SMILES： BrC1C=C(B(O)O)C=CC=1C=O

Computed Properties

• Exact Mass: 227.95934Da
• Monoisotopic Mass: 227.95934Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų